6,11-dihydro-5H-benzo[a]carbazole
Overview
Description
6,11-dihydro-5H-benzo[a]carbazole is a chemical compound with the molecular formula C16H13N . It has a molecular weight of 219.29 .
Molecular Structure Analysis
The InChI code for 6,11-dihydro-5H-benzo[a]carbazole is1S/C16H13N/c1-2-6-12-11(5-1)9-10-14-13-7-3-4-8-15(13)17-16(12)14/h1-8,17H,9-10H2
. This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
The physical and chemical properties of 6,11-dihydro-5H-benzo[a]carbazole include a density of 1.2±0.1 g/cm3, a boiling point of 423.9±14.0 °C at 760 mmHg, and a flash point of 190.6±12.7 °C .Scientific Research Applications
Inhibition of Cervical Cancer Cell Proliferation
Researchers have discovered lead compounds based on the 6,11-dihydro-5H-benzo[a]carbazole structure that can inhibit the proliferation of cervical cancer cells. Compounds with a methoxy group at the C-2 position of the core scaffold showed better activity against this type of cancer cell .
Antibacterial and Antifungal Activities
Some derivatives of 6,11-dihydro-5H-benzo[a]carbazole have shown excellent antibacterial activities against strains like S. aureus, B. subtilis, E. coli, and antifungal activities against A. niger, C. albicans, and F. oxysporium .
c-Met Kinase Inhibition for Cancer Treatment
Overexpression of c-Met tyrosine kinase is associated with tumorigenesis, metastasis, and therapeutic resistance. Novel derivatives of 6,11-dihydro-5H-benzo[e]pyrimido[5,4-b][1,4]diazepine were designed and synthesized for their c-Met kinase inhibition properties .
Optoelectronic Applications
Carbazole derivatives are used in optoelectronic applications such as organic LED, photovoltaic cells, and biosensors due to their photoactive features .
Anaplastic Lymphoma Kinase (ALK) Inhibitors
Derivatives like 9-substituted 6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazoles have been identified as highly selective and potent ALK inhibitors, which are important in the treatment of certain types of cancer .
properties
IUPAC Name |
6,11-dihydro-5H-benzo[a]carbazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N/c1-2-6-12-11(5-1)9-10-14-13-7-3-4-8-15(13)17-16(12)14/h1-8,17H,9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPUQYBJFFYMNQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C3=CC=CC=C31)NC4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40305026 | |
Record name | 6,11-dihydro-5H-benzo[a]carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40305026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,11-dihydro-5H-benzo[a]carbazole | |
CAS RN |
21064-49-3 | |
Record name | 6,11-Dihydro-5H-benzo(a)carbazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021064493 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 21064-49-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=168810 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6,11-dihydro-5H-benzo[a]carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40305026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6,11-Dihydro-5H-benzo[a]carbazole | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9PA95SS8HV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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